Cas no 17470-24-5 (2-amino-3-(3-pyridyl)propanoic acid)

• Product Name: 2-amino-3-(3-pyridyl)propanoic acid
• CAS No: 17470-24-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD02259525
• CID: 50771
• PubChem ID: 314100
• Update Time: 2025-05-22

2-amino-3-(3-pyridyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(pyridin-3-yl)propanoic acid
• 3-(3-Pyridyl)-DL-alanine
• H-DL-3-Pal-OH
• 3-(3'-Pyridyl)-DL-alanine
• 3-（3-Pyridyl）-DL-Alanine.2HCl
• H-β-(3-Pyridyl)-DL-Ala-OH
• 2-amino-3-[3]pyridyl-propionic acid
• 2-Amino-3-[3]pyridyl-propionsaeure
• 2-amino-3-pyridin-3-yl-propionic acid
• 3-(3-pyridyl)alanine
• 3-(pyridin-3-yl)alanine
• 3-Pyridylalanine
• dl-3-pyridylalanine
• H-b-(3-Pyridyl)-DL-Ala-OH
• H-bata-(3-pyridyl)-DL-Ala-OH
• H-DL-ALA(3-PYRI)-OH
• H-DL-ALA(3'-PYRIDYL)-OH
• RARECHEM AK ML 0054
• DL-Ala(3'-pyridyl)-OH
• BETA-(3-PYRIDYL)-DL-ALANINE
• H-BETA-(3-PYRIDYL)-DL-ALA-OH
• 3-Pyridinepropanoic acid, alpha-amino-
• 3-Pyridin-3-yl-D-alanine
• 3-(3-pyridinyl)alanine
• NSC230426
• DL-3-(3-Pyridyl)alanine
• 3-Pyridylalanine, AldrichCPR
• beta-(3-Pyridyl)alanine, DL-
• DFZVZEMNPGABKO-UHFFFAOYSA-N
• STL553478
• BBL036665
• 2-amino-3-pyridin-
• 2-amino-3-(3-pyridyl)propanoic acid

• MDL： MFCD02259525
• Inchi： 1S/C8H10N2O2/c9-7(8(11)12)4-6-2-1-3-10-5-6/h1-3,5,7H,4,9H2,(H,11,12)
• InChI Key： DFZVZEMNPGABKO-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=NC=CC=1)N)=O

Computed Properties

• Exact Mass: 166.0743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.5
• Topological Polar Surface Area: 76.2

Experimental Properties

• Boiling Point: 344.4℃ at 760 mmHg
• PSA: 76.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-amino-3-(3-pyridyl)propanoic acid

2-Amino-3-(3-Pyridyl)Propanoic Acid (CAS No. 17470-24-5): A Comprehensive Overview

2-Amino-3-(3-Pyridyl)Propanoic Acid, also known by its CAS number CAS No. 17470-24-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group, a pyridine ring, and a carboxylic acid moiety. The presence of these functional groups makes it versatile for various applications, particularly in drug design and material synthesis.

The chemical structure of 2-Amino-3-(3-Pyridyl)Propanoic Acid consists of a pyridine ring substituted at the 3-position with a propanoic acid chain that includes an amino group at the second carbon. This arrangement imparts the molecule with both aromatic and aliphatic properties, making it suitable for interactions with biological systems and other chemical entities. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in the development of new pharmaceutical agents.

One of the most promising applications of CAS No. 17470-24-5 lies in its role as a precursor in drug discovery. Researchers have utilized this compound to synthesize derivatives that exhibit potent anti-inflammatory, antioxidant, and neuroprotective activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, offering potential therapeutic benefits for conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, 2-Amino-3-(3-Pyridyl)Propanoic Acid has also been explored for its role in materials science. Its ability to form coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further enhanced the stability and functionality of materials derived from this compound.

The synthesis of CAS No. 17470-24-5 typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Researchers have recently developed more efficient and environmentally friendly methods for its production, such as using microwave-assisted synthesis or catalytic systems that reduce reaction times and waste generation.

From an analytical standpoint, the characterization of 2-Amino-3-(3-Pyridyl)Propanoic Acid has been carried out using advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided insights into its molecular geometry, stability, and reactivity under various conditions.

In conclusion, 2-Amino-3-(3-Pyridyl)Propanoic Acid (CAS No. 17470-24-5) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing both medical treatments and technological innovations.